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Compound of Interest

Compound Name: JNJ-5207852

Cat. No.: B1673071 Get Quote

Disclaimer: No specific disposal instructions for JNJ-5207852 are publicly available. The

following procedures are based on general best practices for the disposal of hazardous

research chemicals. Researchers must consult their institution's Environmental Health and

Safety (EHS) department and adhere to all local, state, and federal regulations.

Proper disposal of JNJ-5207852 is critical to ensure laboratory safety and environmental

protection. As a bioactive heterocyclic amine compound, it must be treated as hazardous

chemical waste. Do not dispose of this compound down the drain or in regular trash.[1][2][3][4]

Step-by-Step Disposal Procedures
1. Waste Identification and Classification:

Characterization: Treat JNJ-5207852, and any solutions containing it, as hazardous

chemical waste. It is crucial to determine if the waste exhibits any hazardous characteristics

such as ignitability, corrosivity, reactivity, or toxicity.[1]

Acutely Hazardous Waste: If JNJ-5207852 is classified as an acutely toxic chemical (P-list),

specific accumulation limits (e.g., one quart of liquid or one kilogram of solid) may apply.[1]

Consult your institution's EHS for this determination.

2. Container Selection and Labeling:
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Container: Use a designated, leak-proof, and chemically compatible container for waste

collection.[2][5] Plastic containers are often preferred over glass to minimize the risk of

breakage.[1] The container must have a secure, tight-fitting lid.[5]

Labeling: Clearly label the waste container with a hazardous waste tag provided by your

institution's EHS department.[4] The label must include:

The full chemical name: "JNJ-5207852" (avoid abbreviations or chemical formulas).[4][6]

The concentration and quantity of the waste.

The words "Hazardous Waste".[7]

The date when waste was first added to the container (accumulation start date).[4][7]

The location of origin (laboratory and room number) and the Principal Investigator's name.

[4]

3. Waste Segregation and Storage:

Segregation: Do not mix JNJ-5207852 waste with other incompatible waste streams.[2][5][7]

For instance, separate halogenated and non-halogenated solvents.[7] Keep solid and liquid

waste in separate containers.[5]

Storage: Store the waste container in a designated Satellite Accumulation Area (SAA) within

the laboratory where the waste is generated.[1] The SAA should be equipped with secondary

containment, such as a spill tray, to prevent environmental contamination in case of a leak.[2]

[5] Ensure the container remains closed except when adding waste.[1][7]

4. Disposal of Contaminated Materials and Empty Containers:

Contaminated Labware: Any materials contaminated with JNJ-5207852, such as pipette tips,

gloves, and vials, must be disposed of as hazardous solid waste.

Empty Containers: A chemical container is considered "empty" only after all contents have

been removed using standard practices.[7] For containers that held acutely hazardous

waste, triple rinsing with a suitable solvent is required.[6][8] The rinsate must be collected
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and disposed of as hazardous waste.[6][8] Once properly decontaminated, remove or deface

the original label before disposing of the container according to institutional guidelines.[9]

5. Arranging for Waste Pickup:

Contact EHS: Once the waste container is full or has been in storage for the maximum

allowable time (often up to 12 months, provided accumulation limits are not exceeded),

contact your institution's EHS department to schedule a pickup.[1]

Documentation: Complete any required waste disposal forms accurately and submit them to

the EHS office.[4]

Data Presentation: Key Disposal Parameters
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Parameter Guideline Source

Waste Classification Hazardous Chemical Waste General Practice

Container Type

Chemically compatible, leak-

proof, with a secure lid. Plastic

is often preferred.

[1][2][5]

Labeling Requirements

Full chemical name,

concentration, "Hazardous

Waste" designation,

accumulation start date, PI

name, and location.

[4][6][7]

Storage Location

Designated Satellite

Accumulation Area (SAA) with

secondary containment.

[1][2]

Segregation

Separate from incompatible

waste streams (e.g., acids,

bases, oxidizers). Keep liquids

and solids separate.

[5][7]

Empty Containers

Triple rinse with a suitable

solvent; collect rinsate as

hazardous waste. Deface

original label before disposal.

[6][8]

Disposal Method

Collection by certified

hazardous waste disposal

service arranged through the

institution's EHS department.

[4]

Experimental Protocols
As this document pertains to disposal, no experimental protocols for the use of JNJ-5207852
are included. Researchers should refer to their specific experimental designs for methodologies

related to the compound's application.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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